8-((4-(3-chlorophenyl)piperazin-1-yl)methyl)-1,3-dimethyl-7-(2-oxopropyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[[4-(3-chlorophenyl)piperazin-1-yl]methyl]-1,3-dimethyl-7-(2-oxopropyl)purine-2,6-dione
• InChI: InChI=1S/C21H25ClN6O3/c1-14(29)12-28-17(23-19-18(28)20(30)25(3)21(31)24(19)2)13-26-7-9-27(10-8-26)16-6-4-5-15(22)11-16/h4-6,11H,7-10,12-13H2,1-3H3
• InChI Key: BILPZYVLEYTHHW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CN1C(=NC2=C1C(=O)N(C(=O)N2C)C)CN3CCN(CC3)C4=CC(=CC=C4)Cl
• Molecular Formula: C21H25ClN6O3
• Molecular Weight: 444.9 g/mol

Description

8-((4-(3-chlorophenyl)piperazin-1-yl)methyl)-1,3-dimethyl-7-(2-oxopropyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H25ClN6O3 and its molecular weight is 444.92. The purity is usually 95%.
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Scientific Research Applications

Antiasthmatic Activity

The chemical structure related to 8-((4-(3-chlorophenyl)piperazin-1-yl)methyl)-1,3-dimethyl-7-(2-oxopropyl)-1H-purine-2,6(3H,7H)-dione has been explored for its potential in treating asthma. Xanthene derivatives, closely related to this compound, have shown significant vasodilatory and antiasthmatic activities. In particular, derivatives of 1,3-dimethyl-7-[2-(piperazin-1-yl)acetyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione, a compound structurally similar to the one , have been synthesized and demonstrated potent pulmonary vasodilator activity, which is crucial for antiasthmatic agents (Bhatia, Waghmare, Choudhari, & Kumbhar, 2016).

Receptor Affinity

Research has also been conducted on N-(arylpiperazinyl)acetamide derivatives of similar purine diones, focusing on their affinity for various receptors like serotonin 5-HT6, 5-HT7, and dopamine D2 receptors. This line of study reveals the potential of such compounds, including 8-((4-(3-chlorophenyl)piperazin-1-yl)methyl)-1,3-dimethyl-7-(2-oxopropyl)-1H-purine-2,6(3H,7H)-dione, in the development of drugs targeting these receptors (Żmudzki et al., 2015).

Psychotropic Potential

Another study focused on arylpiperazine derivatives of similar purine diones, investigating their potential as psychotropic agents. These compounds have shown promising activity in terms of receptor affinity and pharmacological effects, suggesting the potential of 8-((4-(3-chlorophenyl)piperazin-1-yl)methyl)-1,3-dimethyl-7-(2-oxopropyl)-1H-purine-2,6(3H,7H)-dione in the development of new treatments for psychiatric disorders (Chłoń-Rzepa et al., 2013).

Antihistaminic Effects

Research on derivatives of theophylline and theobromine, which are structurally related to the compound , has demonstrated significant antihistaminic activity. These studies underline the potential utility of such compounds in treating allergies and related conditions (Pascal et al., 1985).